Cas no 2092620-76-1 (2-Propyn-1-amine, 3-[3-(3-methyl-3-oxetanyl)phenyl]-)

• Product Name: 2-Propyn-1-amine, 3-[3-(3-methyl-3-oxetanyl)phenyl]-
• CAS No: 2092620-76-1
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 5254438
• Update Time: 2025-07-19

2-Propyn-1-amine, 3-[3-(3-methyl-3-oxetanyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-amine, 3-[3-(3-methyl-3-oxetanyl)phenyl]-

• Inchi： 1S/C13H15NO/c1-13(9-15-10-13)12-6-2-4-11(8-12)5-3-7-14/h2,4,6,8H,7,9-10,14H2,1H3
• InChI Key： OQBDLAPJKLQVRM-UHFFFAOYSA-N
• SMILES： C(N)C#CC1=CC=CC(C2(C)COC2)=C1

Additional information on 2-Propyn-1-amine, 3-[3-(3-methyl-3-oxetanyl)phenyl]-

Introduction to 2-Propyn-1-amine, 3-[3-(3-methyl-3-oxetanyl)phenyl] and Its Significance in Modern Chemical Biology

2-Propyn-1-amine, 3-[3-(3-methyl-3-oxetanyl)phenyl] is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, identified by the CAS number 2092620-76-1, represents a confluence of advanced chemical synthesis and biological activity, making it a subject of intense research interest. The molecular architecture of this compound incorporates a propargylamine moiety linked to a phenyl ring substituted with a 3-methyl-3-oxetanyl group, which endows it with distinctive reactivity and potential applications in pharmaceutical and agrochemical industries.

The significance of 2-propyn-1-amine, 3-[3-(3-methyl-3-oxetanyl)phenyl] lies in its potential as a building block for the development of novel bioactive molecules. The presence of the propargylamine group suggests that this compound may serve as a precursor for the synthesis of more complex molecules, including those with therapeutic potential. Additionally, the oxetanyl substituent introduces a strained ring system that can be exploited for designing molecules with enhanced binding affinity or metabolic stability.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways by interacting with specific targets. The structural features of 2-propyn-1-amine, 3-[3-(3-methyl-3-oxetanyl)phenyl] make it an attractive candidate for such applications. For instance, the phenyl ring can serve as a scaffold for further derivatization, allowing chemists to tailor the molecule's properties to specific biological needs. This flexibility is particularly valuable in drug discovery, where the ability to fine-tune molecular structure is crucial for achieving desired pharmacological effects.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The propargylamine group is known to be a versatile pharmacophore, capable of forming hydrogen bonds and participating in π-stacking interactions with biological targets. These interactions can be harnessed to design molecules that exhibit high selectivity and potency. Furthermore, the oxetanyl group can enhance the molecule's solubility and bioavailability, which are critical factors in drug design.

Recent studies have begun to explore the biological activity of derivatives of 2-propyn-1-amine, 3-[3-(3-methyl-3-oxetanyl)phenyl]. For example, researchers have investigated its potential as an inhibitor of certain enzymes implicated in inflammatory diseases. The propargylamine moiety has been shown to interact with active sites on these enzymes, thereby blocking their function and reducing inflammation. These findings suggest that this compound could be a valuable starting point for developing novel anti-inflammatory drugs.

The synthesis of 2-propyn-1-amine, 3-[3-(3-methyl-3-oxetanyl)phenyl] presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate frameworks required for this compound. These methods allow chemists to build complex molecules in a stepwise fashion, ensuring high yields and purity.

The oxetanyl group in 2-propyn-1-amine, 3-[3-(3-methyl-3-oxetanyl)phenyl] adds an additional layer of complexity and interest. Oxetanes are known for their strained ring systems, which can lead to unique reactivity patterns. In particular, the 3-methyl-substituted oxetane can undergo ring-opening reactions under various conditions, allowing for further functionalization. This property makes it possible to generate a diverse array of derivatives from this compound, each with potentially different biological activities.

In conclusion,2-propyn-1-aminesubstitutedphenylderivatives continue to be an area of active research due to their versatile structural features and potential applications in drug discovery. The compound identified by CAS number 2092620-76-1 exemplifies this trend by combining elements that are both synthetically challenging and biologically relevant. As our understanding of chemical biology grows，the importance of such compounds is likely to increase，driving further innovation in their design and application.